Cas no 7254-29-7 (2-Amino-5-nitropyrimidin-4(1H)-one)

• Product Name: 2-Amino-5-nitropyrimidin-4(1H)-one
• CAS No: 7254-29-7
• MF: C₄H₄N₄O₃
• MW: 156.099559783936
• CID: 576567
• PubChem ID: 252091
• Update Time: 2025-04-19

2-Amino-5-nitropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-amino-5-nitro-
• 2-Amino-5-nitropyrimidin-4(1H)-one
• 2-amino-5-nitro-3,4-dihydropyrimidin-4-one
• 2-Amino-5-nitro-3H-pyrimidin-4-on
• 2-amino-5-nitro-3H-pyrimidin-4-one
• 2-Amino-5-nitro-4-oxopyrimidin
• 2-amino-5-nitro-4-oxopyrimidine
• 2-amino-5-nitropyrimidin-4(3h)-one
• 5-nitroisocytosine
• AC1L5L9B
• AC1Q6D07
• AR-1D8526
• CTK5D6446
• NSC73278
• SureCN6356246
• 2-Amino-5-nitropyrimidin-4-ol
• 2-amino-4-hydroxy-5-nitropyrimidine
• 2-amino-5-nitro-1H-pyrimidin-6-one
• XQMCRIHJUALWCL-UHFFFAOYSA-N
• AK158999
• AX8292500
• DS-9620
• DTXSID10291124
• NSC-73278
• CS-0045808
• AKOS024262688
• 7254-29-7
• C76309
• SCHEMBL6356246
• SCHEMBL10871427
• SB57287
• DB-134602
• pyrimidin-4(1H)-one, 2-amino-5-nitro-

• MDL： MFCD22495111
• Inchi： 1S/C4H4N4O3/c5-4-6-1-2(8(10)11)3(9)7-4/h1H,(H3,5,6,7,9)
• InChI Key： XQMCRIHJUALWCL-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=C(N)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.02842
• Monoisotopic Mass: 156.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: -1.3

Experimental Properties

• Density: 2.02
• Boiling Point: 417.2°C at 760 mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.798
• PSA: 110.62

2-Amino-5-nitropyrimidin-4(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338